Cas no 1154411-27-4 (simplexin H)

• Product Name: simplexin H
• CAS No: 1154411-27-4
• MF: C₂₈H₄₆O₉
• MW: 526.659450054169
• CID: 2059802
• Update Time: 2025-04-21

simplexin H Chemical and Physical Properties

Names and Identifiers

• simplexin H
• (+)-Simplexin H

• Inchi： 1S/C28H46O9/c1-9-10-21(32)37-27(7)12-11-20(34-16(4)29)26(6,33)14-19-24-23(25(27)35-19)22(15(2)3)18(31)13-28(24,8)36-17(5)30/h15,18-20,22-25,31,33H,9-14H2,1-8H3
• InChI Key： YCZBRNLJJMJIRM-UHFFFAOYSA-N
• SMILES： CCCC(OC1(C2C3C(C(C)C)C(O)CC(OC(=O)C)(C)C3C(O2)CC(O)(C)C(OC(=O)C)CC1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• XLogP3: 4.025

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eunicellane and asbestinane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Eunicellane and asbestinane diterpenoids